2-Pyridinesulfonylacetonitrile
Overview
Description
Pyridine derivatives are a class of nitrogen-containing heterocyclic compounds that exhibit a wide range of chemical reactivity and are pivotal in the development of various pharmaceuticals, agrochemicals, and materials. Their properties and transformations under different conditions form the foundation for synthesizing more complex molecules.
Synthesis Analysis
Synthesis of pyridine derivatives, including those similar to "2-Pyridinesulfonylacetonitrile", can be achieved through domino reactions involving arylamines, methyl propiolate, aromatic aldehydes, and substituted acetonitriles, with triethylamine as a base catalyst. This method efficiently produces functionalized 2-amino hydropyridines and 2-pyridinones (Sun, Xia, & Yan, 2011).
Molecular Structure Analysis
The molecular structure of pyridine derivatives can be elucidated through X-ray crystallography, revealing the spatial arrangement of atoms and the planarity or non-planarity of the pyridine ring. For example, the crystal structure of a related pyridine derivative shows a monoclinic space group with specific unit cell dimensions, indicating the coplanar arrangement of pyrazole, pyridine, and pyran rings (Ganapathy et al., 2015).
Scientific Research Applications
Corrosion Inhibition : 2-Pyridinecarbonitrile derivatives have been studied for their effectiveness in preventing corrosion of mild steel in acidic environments. Electrochemical methods like EIS, LPR, and potentiodynamic polarization measurements have been used to assess their performance (Yıldız et al., 2014).
Organic Synthesis and Reactivity : Substituted 2-phenylethyl m-nitrobenzenesulfonates with pyridines have been studied in acetonitrile to understand their kinetics and structure-reactivity correlations (Yoh, Yang, & Han, 1987).
Pharmaceutical Applications : Novel pyridine, chromene, thiophene, and thiazole derivatives synthesized from 2-Tosylacetonitrile show promising antioxidant and antitumor activities (Fadda et al., 2012).
Sensor Development : Pt(II) 2,6-di(pyridin-2-yl)pyrimidin-4(1H)-one complexes exhibit properties useful for developing chromogenic and luminescent sensors for acids (Zhang et al., 2009).
Chemical Transformations : Iron-catalyzed dehydrogenative sp3-sp2 coupling using acetonitrile has been achieved, providing a novel approach to synthesize heteroarylacetonitriles, useful in pharmaceuticals like zolpidem (Su et al., 2017).
Chemical Synthesis : Sulfone-Metal exchange and alkylation of Sulfonylnitriles including 2-pyridinesulfonylacetonitrile have been explored, showing a method to efficiently assemble quaternary nitriles (Yang et al., 2017).
Antimicrobial and Antioxidant Activity : Novel pyridine derivatives have shown antimicrobial and antioxidant properties, offering potential for the development of new drugs (Lagu & Yejella, 2020).
Synthesis of Heterocyclic Compounds : Chemistry of heteroanalogs of isoflavones involving 2-pyridylacetonitrile has been studied, revealing potential for creating novel compounds with antimicrobial activity (Khilya et al., 1975).
Molecular Docking and Screening : Pyridine derivatives have been synthesized and evaluated for their binding energies and interactions with target proteins, showing relevance in drug discovery and molecular docking studies (Flefel et al., 2018).
Safety and Hazards
properties
IUPAC Name |
2-pyridin-2-ylsulfonylacetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2S/c8-4-6-12(10,11)7-3-1-2-5-9-7/h1-3,5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAKACXZDAJXBCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)S(=O)(=O)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40333980 | |
Record name | 2-Pyridinesulfonylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40333980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
170449-34-0 | |
Record name | 2-Pyridinesulfonylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40333980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 170449-34-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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